Cas no 102696-69-5 ((2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid)

• Product Name: (2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid
• CAS No: 102696-69-5
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 1134380
• PubChem ID: 5374138
• Update Time: 2025-04-20

(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-3-(2-thienyl)-, (E)-
• (2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid
• (E)-2-methyl-3-thiophen-2-ylprop-2-enoic acid
• MOHSXXGDTJEXNH-AATRIKPKSA-N
• NS-01366
• 102696-69-5
• G46330
• (2E)-2-Methyl-3-(2-thienyl)-2-propenoic acid #
• starbld0031950
• SCHEMBL8182843
• AKOS006274907
• CEA69669
• (E)-2-Methyl-3-(thiophen-2-yl)acrylic acid
• 2-Methyl-3-(2-thienyl)acrylic acid
• MFCD00092194
• SCHEMBL1930557
• EN300-1722456
• Z1198150490

• Inchi： 1S/C8H8O2S/c1-6(8(9)10)5-7-3-2-4-11-7/h2-5H,1H3,(H,9,10)/b6-5+
• InChI Key： MOHSXXGDTJEXNH-AATRIKPKSA-N
• SMILES： S1C=CC=C1/C=C(/C(=O)O)\C

Computed Properties

• Exact Mass: 168.02454
• Monoisotopic Mass: 168.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3